Cas no 1060814-03-0 (3-[3-(2-methylpropyl)piperazin-1-yl]propanoic Acid)

3-[3-(2-methylpropyl)piperazin-1-yl]propanoic Acid structure
1060814-03-0 structure
Product Name:3-[3-(2-methylpropyl)piperazin-1-yl]propanoic Acid
CAS No:1060814-03-0
MF:C11H22N2O2
MW:214.304583072662
CID:1179361
PubChem ID:72211519
Update Time:2025-04-20

3-[3-(2-methylpropyl)piperazin-1-yl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(2-methylpropyl)piperazin-1-yl]propanoic Acid
    • (S)-3-(3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
    • (R)-3-(3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
    • 3-(3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
    • AB62106
    • 1240582-69-7
    • 1240589-63-2
    • AB62104
    • 1060814-03-0
    • AB62101
    • Inchi: 1S/C11H22N2O2/c1-9(2)7-10-8-13(6-4-12-10)5-3-11(14)15/h9-10,12H,3-8H2,1-2H3,(H,14,15)
    • InChI Key: WDSPVKSRJLHIHL-UHFFFAOYSA-N
    • SMILES: OC(CCN1CCNC(CC(C)C)C1)=O

Computed Properties

  • Exact Mass: 214.168127949g/mol
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 52.6Ų
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